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Compound of Interest

Compound Name: Heptafluorobutyramide

Cat. No.: B1361082 Get Quote

CAS Number: 662-50-0

This technical guide provides an in-depth overview of Heptafluorobutyramide, a fluorinated

amide with potential applications in chemical synthesis and as a building block in drug

discovery. This document outlines its chemical and physical properties, provides a detailed

synthesis protocol, and explores its relevance in analytical chemistry and potential, though

currently undocumented, role in pharmaceutical development.

Chemical and Physical Properties
Heptafluorobutyramide is a stable, perfluorinated amide. Its key physicochemical properties

are summarized in the table below for easy reference.
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Property Value Source

CAS Number 662-50-0 [1][2]

Molecular Formula C₄H₂F₇NO [1][2]

Molecular Weight 213.05 g/mol [1][2]

IUPAC Name
2,2,3,3,4,4,4-

heptafluorobutanamide
[2]

Synonyms Perfluorobutyramide [2]

Melting Point 103 °C [1]

Boiling Point 105 °C at 760 mmHg [1]

Appearance
White to off-white crystalline

powder

Synthesis of Heptafluorobutyramide
While specific literature on the direct synthesis of Heptafluorobutyramide is sparse, a general

and reliable method involves the ammonolysis of a heptafluorobutyric acid derivative, such as

heptafluorobutyryl chloride or a heptafluorobutyric acid ester. The following protocol describes

the synthesis from heptafluorobutyryl chloride.

Experimental Protocol: Synthesis via Ammonolysis of
Heptafluorobutyryl Chloride
Objective: To synthesize Heptafluorobutyramide by reacting heptafluorobutyryl chloride with

ammonia.

Materials:

Heptafluorobutyryl chloride

Anhydrous ammonia (gas or solution in a suitable solvent like dioxane)

Anhydrous diethyl ether
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Dry ice/acetone bath

Standard glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a gas

inlet adapter, and a drying tube is assembled and flame-dried under a stream of inert gas

(e.g., argon or nitrogen).

Solvent and Reagent Addition: Anhydrous diethyl ether is added to the flask, followed by

cooling the flask to -78 °C using a dry ice/acetone bath.

Ammonia Introduction: Anhydrous ammonia gas is bubbled through the cooled diethyl ether

solution, or a solution of ammonia in dioxane is added dropwise, until the desired

stoichiometric excess is achieved.

Addition of Acid Chloride: Heptafluorobutyryl chloride, dissolved in a minimal amount of

anhydrous diethyl ether, is added dropwise to the vigorously stirred ammonia solution at -78

°C. A white precipitate of ammonium chloride and Heptafluorobutyramide will form.

Reaction Completion and Work-up: After the addition is complete, the reaction mixture is

allowed to slowly warm to room temperature and stirred for an additional 2-3 hours.

Isolation: The reaction mixture is filtered to remove the ammonium chloride precipitate. The

filtrate is then concentrated under reduced pressure to yield the crude

Heptafluorobutyramide.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., a mixture of hexane and ethyl acetate) to afford pure Heptafluorobutyramide
as a white crystalline solid.

Logical Workflow for Synthesis:
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Caption: Synthesis workflow for Heptafluorobutyramide.
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Applications in Drug Development and Research
The incorporation of fluorine into drug candidates is a well-established strategy to enhance

metabolic stability, binding affinity, and lipophilicity. While direct use of Heptafluorobutyramide
as an active pharmaceutical ingredient (API) has not been reported, its structural motif is of

interest to medicinal chemists.

Role as a Chemical Intermediate
Heptafluorobutyramide can serve as a precursor to other fluorinated building blocks. The

amide functionality can be a handle for further chemical transformations, allowing for the

introduction of the heptafluorobutyl group into more complex molecules. However, specific

examples of its use in the synthesis of commercial drugs are not readily available in the public

domain.

Analytical Applications of Derivatives
A closely related compound, N-Methyl-N-trimethylsilylheptafluorobutyramide (MSHFBA), is

utilized as a derivatizing agent in gas chromatography-mass spectrometry (GC-MS). This

highlights the utility of the heptafluorobutyryl moiety in enhancing the volatility and improving

the chromatographic properties of analytes, particularly in the analysis of drugs and

metabolites in biological matrices.

Derivatization Workflow for GC-MS Analysis:
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Caption: General derivatization workflow for GC-MS.

Biological Activity and Signaling Pathways
Currently, there is a lack of published research on the specific biological activity of

Heptafluorobutyramide or its effects on cellular signaling pathways. As a perfluorinated

compound, its potential for bioaccumulation and toxicity warrants careful consideration, though

specific data for the amide are not available. It is known that some perfluorinated amides can

undergo in-vivo hydrolysis to form the corresponding perfluorinated carboxylic acids, which

have been more extensively studied for their biological effects.

Hypothesized Metabolic Pathway:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1361082?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heptafluorobutyramide

In-vivo Hydrolysis
(e.g., by amidases)

Heptafluorobutyric Acid

Potential for Excretion
or Bioaccumulation

Click to download full resolution via product page

Caption: Hypothesized metabolic fate of Heptafluorobutyramide.

Conclusion
Heptafluorobutyramide is a readily accessible fluorinated building block with established

physical and chemical properties. While its direct application in drug development is not yet

documented, its structure represents a source of the valuable heptafluorobutyl moiety. The

primary current application of its derivatives is in the field of analytical chemistry. Further

research is needed to explore the potential biological activities of Heptafluorobutyramide and

its utility as an intermediate in the synthesis of novel therapeutic agents. Researchers and drug

development professionals should consider this compound as a potential starting material for

the introduction of a perfluorinated chain, while also being mindful of the general toxicological

concerns associated with perfluorinated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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